[3-(5-Chloro-4-(2,5-dimethoxyanilino)-6-oxo-1(6H)-pyridazinyl)-1-adamantyl]acetic acid
[3-(5-Chloro-4-(2,5-dimethoxyanilino)-6-oxo-1(6H)-pyridazinyl)-1-adamantyl]acetic acid
Brand Name:
Vulcanchem
CAS No.:
898628-58-5
VCID:
VC0357687
InChI:
InChI=1S/C24H28ClN3O5/c1-32-16-3-4-19(33-2)17(6-16)27-18-12-26-28(22(31)21(18)25)24-9-14-5-15(10-24)8-23(7-14,13-24)11-20(29)30/h3-4,6,12,14-15,27H,5,7-11,13H2,1-2H3,(H,29,30)
SMILES:
COC1=CC(=C(C=C1)OC)NC2=C(C(=O)N(N=C2)C34CC5CC(C3)CC(C5)(C4)CC(=O)O)Cl
Molecular Formula:
C24H28ClN3O5
Molecular Weight:
473.9g/mol
[3-(5-Chloro-4-(2,5-dimethoxyanilino)-6-oxo-1(6H)-pyridazinyl)-1-adamantyl]acetic acid
CAS No.: 898628-58-5
Main Products
VCID: VC0357687
Molecular Formula: C24H28ClN3O5
Molecular Weight: 473.9g/mol
![[3-(5-Chloro-4-(2,5-dimethoxyanilino)-6-oxo-1(6H)-pyridazinyl)-1-adamantyl]acetic acid - 898628-58-5](/images/no_structure.jpg)
| CAS No. | 898628-58-5 |
|---|---|
| Product Name | [3-(5-Chloro-4-(2,5-dimethoxyanilino)-6-oxo-1(6H)-pyridazinyl)-1-adamantyl]acetic acid |
| Molecular Formula | C24H28ClN3O5 |
| Molecular Weight | 473.9g/mol |
| IUPAC Name | 2-[3-[5-chloro-4-(2,5-dimethoxyanilino)-6-oxopyridazin-1-yl]-1-adamantyl]acetic acid |
| Standard InChI | InChI=1S/C24H28ClN3O5/c1-32-16-3-4-19(33-2)17(6-16)27-18-12-26-28(22(31)21(18)25)24-9-14-5-15(10-24)8-23(7-14,13-24)11-20(29)30/h3-4,6,12,14-15,27H,5,7-11,13H2,1-2H3,(H,29,30) |
| Standard InChIKey | WOTREAMTBGUSCZ-UHFFFAOYSA-N |
| SMILES | COC1=CC(=C(C=C1)OC)NC2=C(C(=O)N(N=C2)C34CC5CC(C3)CC(C5)(C4)CC(=O)O)Cl |
| Canonical SMILES | COC1=CC(=C(C=C1)OC)NC2=C(C(=O)N(N=C2)C34CC5CC(C3)CC(C5)(C4)CC(=O)O)Cl |
| PubChem Compound | 4898961 |
| Last Modified | Nov 11 2021 |
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